Cas no 3336-32-1 (Benzonitrile,3,5-dichloro-2-hydroxy-)

Benzonitrile,3,5-dichloro-2-hydroxy- is a halogenated aromatic compound featuring a nitrile group and hydroxyl functionality. Its molecular structure, incorporating both electron-withdrawing (chloro, nitrile) and electron-donating (hydroxy) substituents, lends unique reactivity in organic synthesis, particularly in heterocycle formation and metal-catalyzed coupling reactions. The compound's dichloro substitution enhances stability and influences regioselectivity in electrophilic substitutions. Its hydroxyl group allows for further derivatization, making it a versatile intermediate in pharmaceuticals, agrochemicals, and specialty materials. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to potential irritant properties. Storage under inert conditions is recommended to maintain stability.
Benzonitrile,3,5-dichloro-2-hydroxy- structure
3336-32-1 structure
Product Name:Benzonitrile,3,5-dichloro-2-hydroxy-
CAS No:3336-32-1
MF:C7H3Cl2NO
MW:188.010819673538
CID:295400
PubChem ID:21432660
Update Time:2025-05-27

Benzonitrile,3,5-dichloro-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,3,5-dichloro-2-hydroxy-
    • 3,5-DICHLORO-2-HYDROXYBENZONITRILE
    • 2-cyano-4,6-dichlorophenol
    • 2-Hydroxy-3,5-dichlorobenzonitrile
    • 3,5-Dichlor-2-hydroxy-benzonitril
    • 3,5-dichloro-2-hydroxy-benzonitrile
    • 3.5-Dichlor-salicylsaeure-nitril
    • 4.6-Dichlor-2-cyan-phenol
    • AG-F-12438
    • CTK4H0471
    • FT-0692000
    • KB-28572
    • Salicylonitrile,3,5-dichloro- (6CI,7CI,8CI)
    • SureCN1340231
    • 3336-32-1
    • starbld0009839
    • DTXSID70613767
    • BS-52085
    • SCHEMBL1340231
    • AKOS006278552
    • E85682
    • CS-0365837
    • DA-42771
    • Inchi： 1S/C7H3Cl2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
    • InChI Key： ZTQVCIUXSLXAPV-UHFFFAOYSA-N
    • SMILES： ClC1=CC(=CC(C#N)=C1O)Cl

Computed Properties

  • Exact Mass: 186.95929
  • Monoisotopic Mass: 186.9591691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 259.7°C at 760 mmHg
  • Flash Point: 110.8°C
  • Refractive Index: 1.628
  • PSA: 44.02

Benzonitrile,3,5-dichloro-2-hydroxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1223511-1g
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 95%
1g
 $1500 2024-06-03
eNovation Chemicals LLC
Y1078975-25mg
Benzonitrile,3,5-dichloro-2-hydroxy-
 3336-32-1 95%
25mg
 $190 2024-06-07
eNovation Chemicals LLC
Y1078975-50mg
Benzonitrile,3,5-dichloro-2-hydroxy-
 3336-32-1 95%
50mg
 $255 2024-06-07
eNovation Chemicals LLC
Y1078975-100mg
Benzonitrile,3,5-dichloro-2-hydroxy-
 3336-32-1 95%
100mg
 $330 2024-06-07
eNovation Chemicals LLC
Y1078975-250mg
Benzonitrile,3,5-dichloro-2-hydroxy-
 3336-32-1 95%
250mg
 $490 2024-06-07
Ambeed
A122976-25mg
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 97%
25mg
 $167.0 2025-02-25
Ambeed
A122976-50mg
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 97%
50mg
 $233.0 2025-02-25
Ambeed
A122976-100mg
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 97%
100mg
 $312.0 2025-02-25
Ambeed
A122976-250mg
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 97%
250mg
 $468.0 2025-02-25
Ambeed
A122976-1g
3,5-Dichloro-2-hydroxybenzonitrile
 3336-32-1 97%
1g
 $1226.0 2025-02-25

Benzonitrile,3,5-dichloro-2-hydroxy- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3336-32-1)Benzonitrile,3,5-dichloro-2-hydroxy-
Order Number:A1016595
Stock Status:in Stock
Quantity:25mg/50mg/100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:18
Price ($):150.0/210.0/281.0/421.0/1103.0
Email:sales@amadischem.com

Benzonitrile,3,5-dichloro-2-hydroxy- Related Literature

3336-32-1 (Benzonitrile,3,5-dichloro-2-hydroxy-) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:3336-32-1)Benzonitrile,3,5-dichloro-2-hydroxy-
A1016595
Purity:99%/99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg/1g
Price ($):150.0/210.0/281.0/421.0/1103.0
Email